Cas no 1111698-30-6 (6-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrimidin-4-amine)

• Product Name: 6-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrimidin-4-amine
• CAS No: 1111698-30-6
• MF: C₁₀H₁₀ClN₃S
• MW: 239.724499225616
• CID: 5734058
• PubChem ID: 62482528
• Update Time: 2025-06-23

6-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1111698-30-6
• AKOS011771308
• 6-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrimidin-4-amine
• F1967-4637

• Inchi： 1S/C10H10ClN3S/c1-7-13-9(11)5-10(14-7)12-6-8-3-2-4-15-8/h2-5H,6H2,1H3,(H,12,13,14)
• InChI Key： ADMLMLIXYHWMKY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)NCC1=CC=CS1

Computed Properties

• Exact Mass: 239.0283962g/mol
• Monoisotopic Mass: 239.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66Ų

Additional information on 6-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrimidin-4-amine

Introduction to 6-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrimidin-4-amine (CAS No. 1111698-30-6)

6-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrimidin-4-amine, identified by its CAS number 1111698-30-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule, featuring a pyrimidine core substituted with chloro, methyl, and thiophenylmethyl groups, has garnered attention due to its structural versatility and potential biological activity. The pyrimidine scaffold is a cornerstone in medicinal chemistry, often serving as a key structural motif in numerous therapeutic agents, particularly those targeting cancer, infectious diseases, and inflammatory conditions.

The compound’s unique structural features make it a promising candidate for further exploration in the development of novel pharmacological agents. The presence of a chloro group at the 6-position and a thiophenylmethyl substituent at the 2-position introduces specific electronic and steric properties that can influence its interactions with biological targets. Additionally, the methyl group at the 2-position and the amine functionality at the 4-position provide further opportunities for chemical modification and optimization.

In recent years, there has been growing interest in developing small-molecule inhibitors that modulate kinase activity, particularly in the context of oncology research. Pyrimidine derivatives have shown considerable promise in this area, with several compounds already progressing into clinical trials. The structural motif of 6-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrimidin-4-amine aligns well with this trend, as it shares similarities with known kinase inhibitors that have demonstrated efficacy in preclinical studies.

One of the most compelling aspects of this compound is its potential to interact with enzymes involved in critical cellular pathways. For instance, pyrimidine-based inhibitors have been explored for their ability to target tyrosine kinases, which are frequently overexpressed or mutated in various cancers. The chloro and thiophenylmethyl substituents may enhance binding affinity by forming hydrogen bonds or hydrophobic interactions with key residues in the enzyme active site. Furthermore, the amine functionality provides a handle for further derivatization, allowing chemists to fine-tune pharmacokinetic properties such as solubility and metabolic stability.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 6-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrimidin-4-amine. Molecular docking simulations can predict binding modes and affinities for potential targets, thereby accelerating the drug discovery process. These computational tools have been instrumental in identifying lead compounds that exhibit high selectivity for desired biological pathways while minimizing off-target effects.

The synthesis of 6-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrimidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include condensation reactions to form the pyrimidine ring, followed by functional group transformations such as chlorination and alkylation. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with greater efficiency and scalability.

In addition to its potential applications in oncology research, 6-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrimidin-4-am ine may also find utility in other therapeutic areas. For example, its structural features could make it a viable candidate for developing inhibitors of enzymes involved in infectious diseases or inflammatory disorders. The pyrimidine core is known to interact with nucleic acid bases, suggesting potential applications in antiviral or antibacterial therapies.

The growing body of literature on pyrimidine derivatives underscores their importance as pharmacological scaffolds. Researchers are continually exploring new ways to modify these structures to improve potency, selectivity, and pharmacokinetic profiles. The compound 6-chloro -2-methyl-N-(thiophen -2 -ylm ethyl)py rimidin -4-am ine represents an exciting example of how structural diversification can lead to novel therapeutic agents with significant clinical implications.

As our understanding of disease mechanisms advances, so too does our ability to design targeted therapies. Compounds like 6-chloro -2-m ethyl-N-(thiophen -2 -y lm ethyl)py rimidin -4-am ine hold promise for addressing unmet medical needs by modulating key biological pathways implicated in various diseases. The integration of cutting-edge synthetic chemistry with modern biophysical techniques ensures that researchers can rapidly assess the potential of such molecules before moving into more costly and time-consuming preclinical studies.

In conclusion,6-chloro -2-m ethyl-N-(thiophen -2 -y lm ethyl)py rimidin -4-am ine (CAS No. 1111698 -30 -6) is a structurally intriguing compound with significant potential for further development as a pharmacological agent. Its unique combination of substituents makes it an attractive candidate for modulating enzyme activity in critical cellular pathways, particularly those relevant to cancer research. With continued investigation into its biological activity and synthetic feasibility,this molecule may contribute valuable insights into new therapeutic strategies.